2-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide

• IUPAC Name: 2-chloro-N-[(E)-1-(furan-2-yl)-3-(4-methylanilino)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C21H17ClN2O3/c1-14-8-10-15(11-9-14)23-21(26)19(13-16-5-4-12-27-16)24-20(25)17-6-2-3-7-18(17)22/h2-13H,1H3,(H,23,26)(H,24,25)/b19-13+
• InChI Key: GKQUXAFMYDQWFB-CPNJWEJPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=CC2=CC=CO2)NC(=O)C3=CC=CC=C3Cl
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)/C(=C\C2=CC=CO2)/NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C21H17ClN2O3
• Molecular Weight: 380.8 g/mol

Description

2-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that belongs to the class of benzamide derivatives and has a molecular weight of 430.94 g/mol.

Mechanism of Action

The mechanism of action of 2-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide involves the inhibition of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It also induces apoptosis, which is a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis. It also inhibits the activity of certain enzymes and proteins that are involved in cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide in lab experiments include its potential applications in the development of new cancer drugs and its ability to induce apoptosis in cancer cells. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for research on 2-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide. One direction is the development of new cancer drugs that incorporate this compound. Another direction is the study of its potential use in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease. Further research is also needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 2-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide involves several steps. The first step is the synthesis of 2-(2-furyl)acetic acid, which is then reacted with thionyl chloride to form 2-(2-furyl)acetyl chloride. The resulting product is then reacted with 4-methylbenzenamine to form 2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide. The final step involves the addition of a chloro group to the compound to form 2-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide.

Scientific Research Applications

2-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide has been extensively studied for its potential applications in various fields. It has been found to have anticancer properties and has been used in the development of new cancer drugs. It has also been studied for its potential use in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease.